Methyl (2S)-2-amino-2-(4,4-difluorocyclohexyl)acetate hydrochloride

• IUPAC Name: methyl (2S)-2-amino-2-(4,4-difluorocyclohexyl)acetate;hydrochloride
• InChI: InChI=1S/C9H15F2NO2.ClH/c1-14-8(13)7(12)6-2-4-9(10,11)5-3-6;/h6-7H,2-5,12H2,1H3;1H/t7-;/m0./s1
• InChI Key: PXWFSBDLLYXHPI-FJXQXJEOSA-N
• Canonical SMILES: COC(=O)C(C1CCC(CC1)(F)F)N.Cl
• Isomeric SMILES: COC(=O)[C@H](C1CCC(CC1)(F)F)N.Cl
• Molecular Formula: C9H16ClF2NO2
• Molecular Weight: 243.68 g/mol

Description

“Methyl (2S)-2-amino-2-(4,4-difluorocyclohexyl)acetate hydrochloride” is a chemical compound with the molecular formula C9H16ClF2NO2. It is a derivative of cyclohexane, where two hydrogen atoms are replaced by fluorine atoms.

Synthesis Analysis

The synthesis of this compound could involve difluoromethylation processes based on X–CF2H bond formation. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C(sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclohexyl ring, which is a six-membered carbon ring, with two fluorine atoms attached to the same carbon atom. It also contains an amino group and an acetate group.

Chemical Reactions Analysis

The chemical reactions involving this compound could be related to its difluoromethyl group. The toolbox of reactions that facilitate access to difluoromethylated compounds is expanding at a rapid pace. Process scientists are continuously considering these reactions to adapt them to large-scale synthesis.

Future Directions

Future research directions should focus on difluoromethylation that make use of inexpensive reagents, feedstock chemicals and operationally simple procedures. Furthermore, there are still gaps in the area of C(sp2)–CF2H bond formation such as meta-selective C–H difluoromethylation of (hetero)arenes.